Cas no 910635-45-9 (Benzo[c]thiophene-1-carboxylic acid,3-ethyl-4,5,6,7-tetrahydro-5,5-dimethyl-)

• Product Name: Benzo[c]thiophene-1-carboxylic acid,3-ethyl-4,5,6,7-tetrahydro-5,5-dimethyl-
• CAS No: 910635-45-9
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 1959037
• PubChem ID: 57437418
• Update Time: 2025-04-21

Benzo[c]thiophene-1-carboxylic acid,3-ethyl-4,5,6,7-tetrahydro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1-carboxylic acid,3-ethyl-4,5,6,7-tetrahydro-5,5-dimethyl-
• 3-ethyl-5,5-dimethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• DB-339355
• SCHEMBL1862473
• 910635-45-9
• ZKDQRNBEGSPNQJ-UHFFFAOYSA-N

• Inchi： 1S/C13H18O2S/c1-4-10-9-7-13(2,3)6-5-8(9)11(16-10)12(14)15/h4-7H2,1-3H3,(H,14,15)
• InChI Key： ZKDQRNBEGSPNQJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C(=C1CC)CC(C)(C)CC2

Computed Properties

• Exact Mass: 238.10275099Da
• Monoisotopic Mass: 238.10275099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.5Ų